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Compound of Interest

Compound Name: Bartsioside

Cat. No.: B3329666 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

preventing environmental contamination. This document provides essential safety and logistical

information for the proper disposal of Bartsioside, a naturally occurring iridoid glycoside. While

a specific Safety Data Sheet (SDS) for Bartsioside is not readily available in public databases,

the following procedures are based on established best practices for the handling and disposal

of research chemicals with unknown toxicity profiles.

Chemical and Physical Properties of Bartsioside
A summary of the known chemical and physical properties of Bartsioside is presented below.

This information is crucial for understanding its basic characteristics, although it does not

provide a complete hazard profile.
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Property Value Source

Molecular Formula C₁₅H₂₂O₈ PubChem

Molecular Weight 330.33 g/mol PubChem

CAS Number 62133-72-6 MedchemExpress

Appearance Not specified (likely a solid) -

Solubility Not specified -

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 1 year.
TargetMol

General Safety Precautions and Handling
Given the absence of specific toxicity data, Bartsioside should be handled with caution,

assuming it is potentially hazardous. All laboratory personnel must adhere to standard safety

protocols when working with this compound.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

Hand Protection: Standard laboratory gloves (e.g., nitrile) should be worn.

Body Protection: A laboratory coat must be worn at all times.

Handling:

Avoid generating dust. Handle the solid form of Bartsioside in a well-ventilated area,

preferably within a chemical fume hood.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where Bartsioside is handled.

Wash hands thoroughly after handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3329666?utm_src=pdf-body
https://www.benchchem.com/product/b3329666?utm_src=pdf-body
https://www.benchchem.com/product/b3329666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3329666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bartsioside Disposal Protocol
The disposal of Bartsioside must be conducted in accordance with local, state, and federal

regulations for chemical waste. The following step-by-step protocol provides a general

framework for its proper disposal.

Experimental Protocol: Disposal of Unused Bartsioside and Contaminated Materials

Waste Identification and Segregation:

Treat all unused Bartsioside and any materials contaminated with it (e.g., pipette tips,

gloves, weighing paper) as hazardous chemical waste.[1][2]

Do not mix Bartsioside waste with other waste streams unless compatibility is confirmed.

[1]

Waste Collection and Labeling:

Collect solid Bartsioside waste in a dedicated, sealable, and chemically compatible

container.[1][3]

Label the waste container clearly with "Hazardous Waste," the full chemical name

"Bartsioside," the quantity, and the date of accumulation.[4]

For solutions containing Bartsioside, collect them in a separate, sealed, and appropriately

labeled liquid waste container.

Storage of Chemical Waste:

Store the sealed hazardous waste container in a designated and properly ventilated

satellite accumulation area within the laboratory.[5]

Ensure the storage area is away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[4]
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Provide the EHS office with a complete list of the chemicals in the waste container.[4]

Decontamination of Labware:

For reusable labware (e.g., glassware), decontaminate by rinsing with a suitable solvent.

Collect the solvent rinse as hazardous liquid waste.

After thorough decontamination, the labware can be washed and reused.

Important Considerations:

Never dispose of Bartsioside down the drain or in the regular trash.[5]

Do not evaporate solutions of Bartsioside as a method of disposal.[2]

General Chemical Waste Disposal Workflow
The following diagram illustrates a standard workflow for the disposal of laboratory chemical

waste, which should be applied to Bartsioside.
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Step 1: In the Lab

Step 2: Accumulation & Storage

Step 3: Disposal Request

Step 4: Final Disposal
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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By adhering to these general guidelines, researchers can ensure the safe and responsible

disposal of Bartsioside, protecting both laboratory personnel and the environment. Always

consult your institution's specific chemical hygiene plan and EHS office for detailed procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3329666?utm_src=pdf-body
https://www.benchchem.com/product/b3329666?utm_src=pdf-custom-synthesis
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.laborsecurity.com/es/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/es/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b3329666#bartsioside-proper-disposal-procedures
https://www.benchchem.com/product/b3329666#bartsioside-proper-disposal-procedures
https://www.benchchem.com/product/b3329666#bartsioside-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3329666?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3329666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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